Cas no 91820-76-7 (Bicyclo[2.2.1]hept-2-ene,1,2,3,4,7,7-hexachloro-5-hexyl-)

• Product Name: Bicyclo[2.2.1]hept-2-ene,1,2,3,4,7,7-hexachloro-5-hexyl-
• CAS No: 91820-76-7
• MF: C₁₃H₁₆Cl₆
• MW: 384.98413848877
• CID: 817929
• PubChem ID: 235874
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-2-ene,1,2,3,4,7,7-hexachloro-5-hexyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-2-ene,1,2,3,4,7,7-hexachloro-5-hexyl-
• 1,2,3,4,7,7-hexachloro-5-hexylbicyclo[2.2.1]hept-2-ene
• 1,2,3,4,7,7-Hexachlor-5-hexyl-norborn-2-en
• 1,2,3,4,7,7-hexachloro-5-hexyl-norborn-2-ene
• DTXSID20284567
• 91820-76-7
• NSC-37667
• NSC37667

• Inchi： 1S/C13H16Cl6/c1-2-3-4-5-6-8-7-11(16)9(14)10(15)12(8,17)13(11,18)19/h8H,2-7H2,1H3
• InChI Key： RZAOJYTZXFLFQM-UHFFFAOYSA-N
• SMILES： ClC12C(=C(C(C1(Cl)Cl)(CC2CCCCCC)Cl)Cl)Cl

Computed Properties

• Exact Mass: 381.93800
• Monoisotopic Mass: 381.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 384.1°Cat760mmHg
• Flash Point: 175.2°C
• Refractive Index: 1.556
• PSA: 0.00000
• LogP: 6.80860